Cas no 877647-85-3 (N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide)

• Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide
• CAS No: 877647-85-3
• MF: C₂₅H₂₉N₃O₃
• MW: 419.51606631279
• CID: 5954709
• PubChem ID: 16810005
• Update Time: 2025-10-29

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide
• N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-4-methylbenzamide
• AKOS024653847
• 877647-85-3
• N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-4-methylbenzamide
• F2504-0452

• Inchi： 1S/C25H29N3O3/c1-19-5-7-20(8-6-19)25(29)26-18-23(24-4-3-17-31-24)28-15-13-27(14-16-28)21-9-11-22(30-2)12-10-21/h3-12,17,23H,13-16,18H2,1-2H3,(H,26,29)
• InChI Key： LZGPWCWRCDURLP-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 419.22089180g/mol
• Monoisotopic Mass: 419.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58Ų

Additional information on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide (CAS No. 877647-85-3): A Comprehensive Overview

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide (CAS No. 877647-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features combining a furan ring, a piperazine moiety, and a benzamide group, presents a fascinating case study for researchers exploring novel bioactive molecules. Its molecular complexity and potential applications make it a subject of interest in drug discovery and development.

The chemical structure of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide incorporates multiple pharmacophores, which are structural features known to contribute to biological activity. The presence of the furan-2-yl group is particularly noteworthy, as furan derivatives are increasingly studied for their diverse pharmacological properties. Current research trends indicate growing interest in such hybrid molecules that combine multiple bioactive fragments, especially in the context of central nervous system (CNS) targeting compounds and GPCR modulators.

From a synthetic chemistry perspective, CAS 877647-85-3 represents an interesting challenge due to its multiple functional groups and stereochemical considerations. The compound's piperazine-1-ylethyl component is a common feature in many pharmaceutical agents, particularly those targeting neurological pathways. This structural characteristic aligns with current pharmaceutical industry trends toward developing multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously.

The 4-methoxyphenyl substituent in N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide contributes to the molecule's electronic properties and potential pharmacokinetic profile. Methoxy groups are known to influence a compound's metabolic stability and membrane permeability, factors that are crucial in drug development. Researchers investigating blood-brain barrier penetration and CNS drug design often consider such structural modifications when developing new therapeutic candidates.

In the context of current pharmaceutical research, compounds like 877647-85-3 are being evaluated for their potential in addressing unmet medical needs. The combination of a furan heterocycle with a piperazine-containing side chain and a methylbenzamide terminus creates a molecular architecture that may interact with various biological targets. This is particularly relevant given the growing interest in polypharmacology approaches to treat complex diseases where single-target drugs have shown limitations.

The physicochemical properties of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide make it an interesting subject for medicinal chemistry optimization. Parameters such as logP, polar surface area, and hydrogen bond donor/acceptor count are critical in determining a compound's drug-likeness. These characteristics are frequently searched by researchers using terms like "drug-like properties prediction" and "ADME parameters calculation", reflecting the compound's relevance in contemporary pharmaceutical research.

Recent advances in computer-aided drug design (CADD) have made compounds like CAS 877647-85-3 particularly interesting for virtual screening campaigns. The molecule's structural features lend themselves well to molecular docking studies and pharmacophore modeling, techniques that are increasingly important in early-stage drug discovery. This aligns with current industry trends toward in silico screening methods to identify promising lead compounds more efficiently.

The potential applications of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide extend beyond pharmaceutical development. Its unique structure makes it a valuable building block in organic synthesis and chemical biology research. The compound's furan and piperazine components are versatile handles for further chemical modifications, allowing researchers to create diverse libraries of analogs for structure-activity relationship studies.

From a safety and regulatory perspective, while 877647-85-3 is not classified as a controlled substance, proper handling procedures should always be followed when working with any chemical compound. Researchers frequently search for information on chemical safety data and proper laboratory practices, emphasizing the importance of including such considerations in discussions about specialized chemical entities.

The synthesis and characterization of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide involve sophisticated organic chemistry techniques. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are essential for confirming the identity and quality of this compound. These techniques represent common search terms among chemists and quality control professionals working with complex organic molecules.

In the broader context of chemical research, compounds like CAS 877647-85-3 contribute to our understanding of structure-activity relationships in medicinal chemistry. The integration of heterocyclic chemistry with pharmacophore design principles exemplified by this molecule reflects current trends in drug discovery. Researchers are increasingly interested in such hybrid structures that may offer improved selectivity or reduced side effects compared to traditional drug scaffolds.

The commercial availability and sourcing of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide are common concerns for researchers. Proper documentation including certificates of analysis and material safety data sheets are essential for laboratory use. These aspects are frequently searched in relation to specialized chemicals, highlighting their importance in research and development workflows.

Looking toward future applications, the structural features of 877647-85-3 may find utility in emerging areas such as chemical biology probes or targeted therapeutics. The compound's modular design allows for potential modifications that could tailor its properties for specific applications. This adaptability is particularly valuable in today's research environment, where there is growing interest in precision medicine approaches and personalized therapeutics.

In conclusion, N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzamide (CAS No. 877647-85-3) represents an intriguing example of modern medicinal chemistry. Its complex structure and potential biological relevance make it a compound of significant interest to researchers across multiple disciplines. As the field of drug discovery continues to evolve, such multifunctional molecules will likely play an increasingly important role in addressing complex therapeutic challenges.